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Compound of Interest

Compound Name: Silver hexafluorophosphate

Cat. No.: B1329948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the utility of silver hexafluorophosphate
(AgPF₆) as a versatile catalyst in a range of chemical transformations critical to research and

development, including drug discovery. Silver hexafluorophosphate is valued for its high

reactivity, solubility in organic solvents, and the weakly coordinating nature of its

hexafluorophosphate anion.[1] This document details protocols for its use in enantioselective

sulfimidation, transfer hydrogenation of aldehydes, and site-selective C-H deuteration of

heterocycles.

Enantioselective Sulfimidation of 3-Thiosubstituted
2-Quinolones
Silver hexafluorophosphate, in combination with a chiral phenanthroline ligand, catalyzes the

enantioselective sulfimidation of 3-thiosubstituted 2-quinolones and 2-pyridones.[1][2] This

reaction is crucial for the synthesis of chiral sulfimides, which are valuable building blocks in

medicinal chemistry. The success of this methodology hinges on the use of a chiral ligand that

facilitates a hydrogen bonding interaction, guiding the stereochemical outcome of the reaction.

A heteroleptic silver complex, where the silver atom is coordinated to both the chiral ligand and

an achiral 1,10-phenanthroline, is proposed as the key intermediate.[1][2]
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Quantitative Data Summary
Entry Substrate Product Yield (%)[1][2] ee (%)[1][2]

1

3-

(Methylthio)quino

lin-2(1H)-one

N-(p-

Nitrophenylsulfon

yl)-S-methyl-S-

(2-oxo-1,2-

dihydroquinolin-

3-yl)sulfimide

95 92

2

3-

(Ethylthio)quinoli

n-2(1H)-one

N-(p-

Nitrophenylsulfon

yl)-S-ethyl-S-(2-

oxo-1,2-

dihydroquinolin-

3-yl)sulfimide

96 93

3

3-

(Isopropylthio)qui

nolin-2(1H)-one

N-(p-

Nitrophenylsulfon

yl)-S-isopropyl-S-

(2-oxo-1,2-

dihydroquinolin-

3-yl)sulfimide

99 94

4

3-

(Phenylthio)quin

olin-2(1H)-one

N-(p-

Nitrophenylsulfon

yl)-S-phenyl-S-

(2-oxo-1,2-

dihydroquinolin-

3-yl)sulfimide

85 88

5

3-(Methylthio)-1-

methylpyridin-

2(1H)-one

N-(p-

Nitrophenylsulfon

yl)-S-methyl-S-

(1-methyl-2-oxo-

1,2-

dihydropyridin-3-

yl)sulfimide

78 85
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Experimental Protocol: General Procedure for
Enantioselective Sulfimidation
To a solution of the 3-thiosubstituted 2-quinolone (0.10 mmol, 1.0 equiv) in dichloromethane

(2.0 mL) is added the chiral phenanthroline ligand (0.006 mmol, 6 mol%), 1,10-phenanthroline

(0.005 mmol, 5 mol%), and silver hexafluorophosphate (0.005 mmol, 5 mol%). The mixture

is stirred at room temperature for 15 minutes. Then, PhI=NNs (p-

nitrophenylsulfonyliodylbenzene) (0.12 mmol, 1.2 equiv) is added in one portion. The reaction

mixture is stirred at room temperature and monitored by TLC. Upon completion, the solvent is

removed under reduced pressure, and the residue is purified by flash column chromatography

on silica gel to afford the desired sulfimide product.[1][2]
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Catalyst Regeneration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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